Cas no 120193-19-3 (3-Buten-2-amine, 4-cyclopentyl-)

3-Buten-2-amine, 4-cyclopentyl- is a specialized amine compound featuring a cyclopentyl substituent and a reactive butenyl group. This structure makes it a valuable intermediate in organic synthesis, particularly for the preparation of pharmaceuticals, agrochemicals, and fine chemicals. The presence of both an amine and an alkene functionality allows for versatile reactivity, including nucleophilic additions and cyclization reactions. Its cyclopentyl moiety may enhance steric and electronic properties, influencing selectivity in catalytic processes. The compound is typically handled under controlled conditions due to its potential sensitivity. Suitable for research and industrial applications requiring tailored amine derivatives.
3-Buten-2-amine, 4-cyclopentyl- structure
120193-19-3 structure
Product Name:3-Buten-2-amine, 4-cyclopentyl-
CAS No:120193-19-3
MF:C9H17N
MW:139.23798251152
CID:3680477
PubChem ID:103091612
Update Time:2025-05-19

3-Buten-2-amine, 4-cyclopentyl- Chemical and Physical Properties

Names and Identifiers

    • 3-Buten-2-amine, 4-cyclopentyl-
    • 120193-19-3
    • 4-cyclopentylbut-3-en-2-amine
    • EN300-1838252
    • Inchi: 1S/C9H17N/c1-8(10)6-7-9-4-2-3-5-9/h6-9H,2-5,10H2,1H3/b7-6+
    • InChI Key: NWPDVMGABHGFOX-VOTSOKGWSA-N
    • SMILES: NC(C)/C=C/C1CCCC1

Computed Properties

  • Exact Mass: 139.136099547Da
  • Monoisotopic Mass: 139.136099547Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 2
  • Complexity: 112
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.2
  • Topological Polar Surface Area: 26Ų

3-Buten-2-amine, 4-cyclopentyl- Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1838252-0.05g
4-cyclopentylbut-3-en-2-amine
120193-19-3
0.05g
$1032.0 2023-05-26
Enamine
EN300-1838252-0.1g
4-cyclopentylbut-3-en-2-amine
120193-19-3
0.1g
$1081.0 2023-05-26
Enamine
EN300-1838252-0.25g
4-cyclopentylbut-3-en-2-amine
120193-19-3
0.25g
$1131.0 2023-05-26
Enamine
EN300-1838252-0.5g
4-cyclopentylbut-3-en-2-amine
120193-19-3
0.5g
$1180.0 2023-05-26
Enamine
EN300-1838252-1.0g
4-cyclopentylbut-3-en-2-amine
120193-19-3
1g
$1229.0 2023-05-26
Enamine
EN300-1838252-2.5g
4-cyclopentylbut-3-en-2-amine
120193-19-3
2.5g
$2408.0 2023-05-26
Enamine
EN300-1838252-5.0g
4-cyclopentylbut-3-en-2-amine
120193-19-3
5g
$3562.0 2023-05-26
Enamine
EN300-1838252-10.0g
4-cyclopentylbut-3-en-2-amine
120193-19-3
10g
$5283.0 2023-05-26

Additional information on 3-Buten-2-amine, 4-cyclopentyl-

Introduction to 3-Buten-2-amine, 4-cyclopentyl- (CAS No: 120193-19-3)

3-Buten-2-amine, 4-cyclopentyl-, identified by its Chemical Abstracts Service (CAS) number 120193-19-3, is a significant compound in the realm of organic chemistry and pharmaceutical research. This molecule, featuring a unique structural arrangement of a butenylamine moiety linked to a cyclopentyl group, has garnered attention due to its potential applications in the synthesis of bioactive molecules and functional materials. The combination of these structural elements imparts distinct chemical properties that make it a valuable intermediate in various synthetic pathways.

The butenylamine component of this compound contributes to its reactivity and versatility in chemical transformations. Specifically, the presence of an amine group at the second carbon of the butene chain allows for nucleophilic substitution reactions, which are fundamental in the construction of more complex molecular architectures. This reactivity is particularly useful in medicinal chemistry, where such transformations are often employed to introduce pharmacophoric groups into drug candidates. Additionally, the cyclopentyl ring introduces steric and electronic effects that can influence the overall properties of the molecule, including its solubility, metabolic stability, and interaction with biological targets.

In recent years, there has been growing interest in exploring the pharmacological potential of compounds with similar structural motifs. The 4-cyclopentyl substitution pattern has been observed to enhance binding affinity and selectivity in certain drug-like molecules. For instance, studies have demonstrated that cyclopentyl-substituted amines can exhibit improved oral bioavailability and reduced toxicity compared to their unsubstituted counterparts. This has spurred research into optimizing such structures for therapeutic applications.

One notable area of investigation has been the use of 3-buten-2-amine, 4-cyclopentyl- as a building block for the synthesis of novel heterocyclic compounds. Heterocycles are ubiquitous in pharmaceuticals and agrochemicals due to their ability to mimic natural products and interact with biological systems in specific ways. The incorporation of both amine and cyclopentyl functionalities into a single molecule provides a versatile scaffold for designing molecules with tailored properties. For example, researchers have explored its use in generating derivatives that target enzyme inhibition or receptor binding.

The synthesis of 3-buten-2-amine, 4-cyclopentyl- typically involves multi-step organic reactions that require careful optimization to achieve high yields and purity. Common synthetic routes include condensation reactions between appropriate precursors followed by functional group modifications. Advances in catalytic methods have also enabled more efficient pathways for producing this compound, reducing the environmental impact and cost associated with its synthesis.

From a computational chemistry perspective, the molecular modeling of 3-buten-2-amine, 4-cyclopentyl- has provided valuable insights into its behavior. Quantum mechanical calculations have been used to predict its electronic structure, stability, and reactivity. These predictions are crucial for guiding experimental efforts and for understanding how modifications to the molecule might affect its properties. Additionally, molecular dynamics simulations have helped elucidate how this compound might interact with biological targets at an atomic level.

The pharmaceutical industry has shown particular interest in derivatives of 3-buten-2-amine, 4-cyclopentyl-, recognizing its potential as a lead compound for drug discovery. Researchers are currently exploring its utility in developing treatments for various diseases, including neurological disorders and inflammatory conditions. The ability to modify both the amine and cyclopentyl moieties allows for extensive structural diversification, enabling the identification of compounds with optimal pharmacokinetic profiles.

In conclusion,3-buten-2-amine, 4-cyclopentyl- (CAS No: 120193-19-3) is a compound with significant promise in synthetic chemistry and drug development. Its unique structural features make it a valuable intermediate for creating complex molecules with potential therapeutic applications. As research continues to uncover new synthetic methods and pharmacological targets, this compound is likely to remain at the forefront of scientific inquiry.

Recommended suppliers
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Nantong Boya Environmental Protection Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nantong Boya Environmental Protection Technology Co., Ltd
Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Senfeida Chemical Co., Ltd
Nanjing jingzhu bio-technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing jingzhu bio-technology Co., Ltd.
Wuhan Comings Biotechnology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Wuhan Comings Biotechnology Co., Ltd.